1-(Propane-2-sulfonyl)piperidin-3-ol

• IUPAC Name: 1-propan-2-ylsulfonylpiperidin-3-ol
• InChI: InChI=1S/C8H17NO3S/c1-7(2)13(11,12)9-5-3-4-8(10)6-9/h7-8,10H,3-6H2,1-2H3
• InChI Key: HLZWCUBCDXJTHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)N1CCCC(C1)O
• Molecular Formula: C8H17NO3S
• DSSTOX Substance ID: DTXSID301270649
• Molecular Weight: 207.29 g/mol
• CAS RN: 1016538-90-1

Description

“1-(Propane-2-sulfonyl)piperidin-3-ol” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of interest in the field of organic chemistry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Various methods of piperidine synthesis have been reviewed in the literature.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The molecular structure of “1-(Propane-2-sulfonyl)piperidin-3-ol” would be a derivative of this basic structure.

Chemical Reactions Analysis

Piperidines undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives. These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(Propane-2-sulfonyl)piperidin-3-ol” would depend on its specific structure. Piperidine itself is a heterocyclic amine and is widely used as a building block and reagent in synthesizing organic compounds.

Scientific Research Applications

Antimicrobial and Antifungal Applications

1-(Propane-2-sulfonyl)piperidin-3-ol is used as a chemical intermediate to introduce sulfopropyl groups into heterocyclic molecules, enhancing their water solubility and anionic character. Compounds synthesized using this process have been found to possess antimicrobial and antifungal activities. For instance, compounds like 3-(alkylquinolinium-1-yl)propane or butane-1-sulfonate have shown significant activity against Gram-positive and Gram-negative bacteria, as well as fungi (Fadda, El-Mekawy, & AbdelAal, 2016).

Applications in Organic Synthesis

This compound plays a crucial role in organic synthesis, particularly in the preparation of certain piperidine derivatives which have applications in pharmacology and other scientific fields. For example, the synthesis of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives showcases its utility in creating antimicrobial agents against pathogens of Lycopersicon esculentum (Vinaya et al., 2009).

Role in Catalytic Reactions

The compound is involved in catalytic reactions such as the Rh-catalyzed intramolecular cyclization of 1-sulfonyl-1,2,3-triazole and sulfinate. This process is significant in the preparation of sulfonylated unsaturated piperidines, which are valuable in various chemical syntheses (Furukawa, Hata, Shigeta, & Urabe, 2019).

Applications in Polymorphism Control

It is also essential in controlling polymorphism, as seen in the case of ASP3026 (a novel and selective inhibitor of the fusion protein EML4-ALK), where 1-(Propane-2-sulfonyl)piperidin-3-ol derivatives play a critical role (Takeguchi et al., 2015).

Environmental Applications

In environmental science, this compound has been utilized in the synthesis of zwitterionic materials like N-aminoethyl piperazine propane sulfonate modified multi-walled carbon nanotubes, which have applications in water treatment and desalination (Guo et al., 2018).

Mechanism of Action

The mechanism of action of piperidine derivatives in biological systems is complex and depends on the specific derivative. For example, some piperidine derivatives have been found to have anticancer properties, acting on several crucial signaling pathways essential for the establishment of cancers.

Safety and Hazards

The safety and hazards of “1-(Propane-2-sulfonyl)piperidin-3-ol” would depend on its specific structure and properties. It’s important to refer to the safety data sheet of the specific compound for detailed information.

Future Directions

Piperidines and their derivatives continue to be a focus of research due to their importance in drug design. Future directions may include the development of new synthesis methods, exploration of new biological activities, and the design of new drugs based on piperidine derivatives.